Cas no 837365-04-5 (2,4,5-Trifluoropyridine)

2,4,5-Trifluoropyridine structure

Product Name:2,4,5-Trifluoropyridine

CAS No:837365-04-5

MF:C₅H₂F₃N

MW:133.071291446686

MDL:MFCD04973021

CID:716200

PubChem ID:12175815

Update Time:2024-10-26

2,4,5-Trifluoropyridine Chemical and Physical Properties

Names and Identifiers

- 2,4,5-Trifluoropyridine
- 2,4,5-trifluorpyridine
- Pyridine,2,4,5-trifluoro-
- 2,4,5-Trifluoro-pyridine
- Pyridine,2,4,5-trifluoro
- 2,4,5-Trifluoropyridine (ACI)
- AKOS006295183
- MFCD04973021
- 837365-04-5
- EN300-7432269
- DB-082025
- Pyridine, 2,4,5-trifluoro-
- F93538
- DTXSID90479266
- SB53693
- CS-0259887
- BY-6000
- SCHEMBL8630999
- MDL： MFCD04973021
- Inchi： 1S/C5H2F3N/c6-3-1-5(8)9-2-4(3)7/h1-2H
- InChI Key： SNSQDAAIMIVWAR-UHFFFAOYSA-N
- SMILES： FC1C=C(F)C(F)=CN=1

Computed Properties

Exact Mass: 133.01400
Monoisotopic Mass: 133.01393355g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 9
Rotatable Bond Count: 0
Complexity: 98.2
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 12.9Å²

Experimental Properties

PSA: 12.89000
LogP: 1.49890

2,4,5-Trifluoropyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM176696-1g	2,4,5-trifluoropyridine	837365-04-5	95%	1g	$1050	2022-06-10
Alichem	A023025410-250mg	2,4,5-Trifluoropyridine	837365-04-5	97%	250mg	$720.80	2023-08-31
Alichem	A023025410-500mg	2,4,5-Trifluoropyridine	837365-04-5	97%	500mg	$1019.20	2023-08-31
Alichem	A023025410-1g	2,4,5-Trifluoropyridine	837365-04-5	97%	1g	$1596.00	2023-08-31
eNovation Chemicals LLC	Y1002724-1g	2,4,5-Trifluorpyridine	837365-04-5	95%	1g	$1200	2024-07-24
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBT0022-100MG	2,4,5-trifluoropyridine	837365-04-5	95%	100MG	￥ 1,742.00	2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBT0022-250MG	2,4,5-trifluoropyridine	837365-04-5	95%	250MG	￥ 2,904.00	2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBT0022-500MG	2,4,5-trifluoropyridine	837365-04-5	95%	500MG	￥ 4,065.00	2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBT0022-1G	2,4,5-trifluoropyridine	837365-04-5	95%	1g	￥ 5,808.00	2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBT0022-5G	2,4,5-trifluoropyridine	837365-04-5	95%	5g	￥ 17,424.00	2023-04-13

2,4,5-Trifluoropyridine Production Method

Production Method 1

259675-77-9

837365-04-5

Reaction Conditions

1.1 Reagents: Tetrabutylammonium fluoride
1.2 Reagents: Hydrazine
1.3 Reagents: Copper sulfate

Reference

Rerouting Nucleophilic Substitution from the 4-Position to the 2- or 6-Position of 2,4-Dihalopyridines and 2,4,6-Trihalopyridines: The Solution to a Long-Standing Problem

Schlosser, Manfred; et al, Organic Letters, 2005, 7(1), 127-129

Production Method 2

75-77-4

3512-13-8

837365-04-5

Reaction Conditions

1.1 Reagents: Diisopropylamine , Butyllithium Solvents: Tetrahydrofuran , Hexane ; 45 min, -75 °C
2.1 Reagents: Hydrazine Solvents: Tetrahydrofuran ; 2 h, 0 °C
3.1 Reagents: Tetrabutylammonium fluoride Solvents: Tetrahydrofuran ; 2 h, 25 °C
3.2 Reagents: Copper sulfate Solvents: Water ; 45 min, reflux

Reference

Removal of fluorine from and introduction of fluorine into polyhalopyridines: an exercise in nucleophilic hetarenic substitution

Bobbio, Carla; et al, Chemistry - A European Journal, 2005, 11(6), 1903-1910

Production Method 3

259675-77-9

837365-04-5

Reaction Conditions

1.1 Reagents: Hydrazine Solvents: Tetrahydrofuran ; 2 h, 0 °C
1.2 Reagents: Tetrabutylammonium fluoride Solvents: Tetrahydrofuran ; 2 h, 25 °C
1.3 Reagents: Copper sulfate Solvents: Water ; 45 min, reflux

Reference

Regiochemically flexible substitutions of di-, tri-, and tetrahalopyridines: the trialkylsilyl trick

Schlosser, Manfred; et al, Journal of Organic Chemistry, 2005, 70(7), 2494-2502

Production Method 4

259675-77-9

837365-04-5

Reaction Conditions

1.1 Reagents: Hydrazine Solvents: Tetrahydrofuran ; 2 h, 0 °C
2.1 Reagents: Tetrabutylammonium fluoride Solvents: Tetrahydrofuran ; 2 h, 25 °C
2.2 Reagents: Copper sulfate Solvents: Water ; 45 min, reflux

Reference

Removal of fluorine from and introduction of fluorine into polyhalopyridines: an exercise in nucleophilic hetarenic substitution

Bobbio, Carla; et al, Chemistry - A European Journal, 2005, 11(6), 1903-1910

Production Method 5

837365-04-5

Reaction Conditions

1.1 Reagents: Tetrabutylammonium fluoride Solvents: Tetrahydrofuran ; 2 h, 25 °C
1.2 Reagents: Copper sulfate Solvents: Water ; 45 min, reflux

Reference

Removal of fluorine from and introduction of fluorine into polyhalopyridines: an exercise in nucleophilic hetarenic substitution

Bobbio, Carla; et al, Chemistry - A European Journal, 2005, 11(6), 1903-1910

Production Method 6

75-77-4

3512-13-8

837365-04-5

Reaction Conditions

1.1 Reagents: Diisopropylamine , Butyllithium Solvents: Tetrahydrofuran , Hexane ; 45 min, -75 °C
2.1 Reagents: Hydrazine Solvents: Tetrahydrofuran ; 2 h, 0 °C
2.2 Reagents: Tetrabutylammonium fluoride Solvents: Tetrahydrofuran ; 2 h, 25 °C
2.3 Reagents: Copper sulfate Solvents: Water ; 45 min, reflux

Reference

Regiochemically flexible substitutions of di-, tri-, and tetrahalopyridines: the trialkylsilyl trick

Schlosser, Manfred; et al, Journal of Organic Chemistry, 2005, 70(7), 2494-2502

Production Method 7

1735-84-8

837365-04-5

Reaction Conditions

1.1 Reagents: Ammonium formate Catalysts: Palladium Solvents: 1-Octanol ; 6 h, 25 °C
2.1 Reagents: Diisopropylamine , Butyllithium Solvents: Tetrahydrofuran , Hexane ; 45 min, -75 °C
3.1 Reagents: Hydrazine Solvents: Tetrahydrofuran ; 2 h, 0 °C
4.1 Reagents: Tetrabutylammonium fluoride Solvents: Tetrahydrofuran ; 2 h, 25 °C
4.2 Reagents: Copper sulfate Solvents: Water ; 45 min, reflux

Reference

Removal of fluorine from and introduction of fluorine into polyhalopyridines: an exercise in nucleophilic hetarenic substitution

Bobbio, Carla; et al, Chemistry - A European Journal, 2005, 11(6), 1903-1910